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Compound of Interest

Compound Name: Biotin-C2-S-S-pyridine

Cat. No.: B7796605 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Biotin-C2-S-S-pyridine. It outlines

the necessary personal protective equipment (PPE), safe handling procedures, and operational

and disposal plans to ensure the safe and effective use of this reagent in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Biotin-C2-S-S-pyridine is not readily available, a

comprehensive safety strategy can be developed by considering the hazards associated with

its principal components: a biotin moiety, a disulfide bond, and a pyridine group. The pyridine

component is the primary driver of the required handling precautions due to its potential for skin

and eye irritation, and toxicity if inhaled or ingested.[1][2][3]

Recommended Personal Protective Equipment:
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield may be necessary

for operations with a high risk

of splashing.[4]

Skin and Body Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene,

Butyl rubber).

It is crucial to inspect gloves

for any signs of degradation

before use and to follow proper

glove removal techniques to

avoid skin contact.[4] A lab

coat or protective suit is also

recommended.[1]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required when dusts are

generated or when working

outside of a certified chemical

fume hood.[4]

Safe Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of Biotin-C2-S-S-pyridine and

to protect laboratory personnel.[5]

Operational Workflow:
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Preparation

Handling

Post-Handling

Work in a well-ventilated area,
preferably a chemical fume hood.

Assemble all necessary PPE.

Weigh the required amount of
Biotin-C2-S-S-pyridine.

Dissolve in an appropriate solvent.

Decontaminate work surfaces.

Dispose of waste according to
institutional guidelines.

Remove and dispose of
contaminated PPE properly.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of Biotin-C2-S-S-pyridine.
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Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition.[1][2]

Keep containers tightly closed to prevent moisture absorption and degradation.[1]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

Emergency Procedures
Accidents can happen, and being prepared is crucial for minimizing harm.[6]

First Aid Measures:

Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[6]

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.

Inhalation

Move the exposed person to fresh air.[6] If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting.[7] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Cleanup: For small spills, wear appropriate PPE, cover the spill with an inert absorbent

material like vermiculite or sand, and then sweep it into a labeled container for proper disposal.

[4]
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Disposal Plan
Proper disposal of Biotin-C2-S-S-pyridine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow:

Waste Collection

Temporary Storage

Final Disposal

Collect solid waste in a
clearly labeled, sealed container.

Store waste containers in a designated,
well-ventilated, and secure area.

Collect liquid waste (solutions)
in a separate, labeled, sealed container.

Contact Environmental Health & Safety (EHS)
for pickup and disposal.

Maintain records of disposed chemical waste.

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of Biotin-C2-S-S-pyridine waste.

All waste materials should be disposed of in accordance with federal, state, and local

environmental regulations. Do not dispose of chemical waste down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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